Cas no 1361731-51-2 (3-(2,4-Dichlorophenyl)-2-hydroxypyridine-5-methanol)

• Product Name: 3-(2,4-Dichlorophenyl)-2-hydroxypyridine-5-methanol
• CAS No: 1361731-51-2
• MF: C₁₂H₉Cl₂NO₂
• MW: 270.111361265183
• CID: 4919198
• Update Time: 2025-10-30

3-(2,4-Dichlorophenyl)-2-hydroxypyridine-5-methanol Chemical and Physical Properties

Names and Identifiers

• 3-(2,4-Dichlorophenyl)-2-hydroxypyridine-5-methanol

• Inchi： 1S/C12H9Cl2NO2/c13-8-1-2-9(11(14)4-8)10-3-7(6-16)5-15-12(10)17/h1-5,16H,6H2,(H,15,17)
• InChI Key： GVJOEFHYKQMWFP-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C1C(NC=C(CO)C=1)=O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 379
• XLogP3: 1.8
• Topological Polar Surface Area: 49.3

Additional information on 3-(2,4-Dichlorophenyl)-2-hydroxypyridine-5-methanol

Comprehensive Overview of 3-(2,4-Dichlorophenyl)-2-hydroxypyridine-5-methanol (CAS No. 1361731-51-2)

The compound 3-(2,4-Dichlorophenyl)-2-hydroxypyridine-5-methanol (CAS No. 1361731-51-2) is a structurally unique molecule that has garnered significant attention in the fields of medicinal chemistry and material science. With its distinctive pyridine core and dichlorophenyl substituents, this compound exhibits a range of potential applications, from pharmaceutical intermediates to advanced material synthesis. Researchers are particularly interested in its hydroxyl and methanol functional groups, which contribute to its reactivity and versatility in chemical transformations.

In recent years, the demand for heterocyclic compounds like 3-(2,4-Dichlorophenyl)-2-hydroxypyridine-5-methanol has surged due to their role in drug discovery and development. The pyridine moiety is a common scaffold in many FDA-approved drugs, and the addition of chlorine atoms enhances the compound's bioactivity and stability. This makes it a valuable candidate for further exploration in targeted therapies and biochemical assays. Moreover, its potential as a ligand in catalytic systems has also been investigated, opening doors to innovative applications in green chemistry.

One of the most frequently asked questions about 3-(2,4-Dichlorophenyl)-2-hydroxypyridine-5-methanol revolves around its synthesis and purification methods. Researchers often seek optimized protocols to achieve high yields and purity, which are critical for reproducible results in both academic and industrial settings. The compound's solubility in common organic solvents, such as DMSO and ethanol, is another area of interest, as it directly impacts its usability in various experimental setups.

From an environmental perspective, the biodegradability and ecotoxicity of 3-(2,4-Dichlorophenyl)-2-hydroxypyridine-5-methanol are also under scrutiny. As sustainability becomes a key focus in chemical research, scientists are evaluating the compound's lifecycle and potential impact on ecosystems. This aligns with the growing trend of green chemistry and the push for eco-friendly alternatives in synthetic processes.

In the realm of material science, 3-(2,4-Dichlorophenyl)-2-hydroxypyridine-5-methanol has shown promise as a building block for functional materials. Its ability to form hydrogen bonds and coordination complexes makes it a candidate for designing supramolecular architectures and nanostructures. These applications are particularly relevant in the development of sensors, catalysts, and electronic devices, where precise molecular control is essential.

Another hot topic in the scientific community is the structure-activity relationship (SAR) of 3-(2,4-Dichlorophenyl)-2-hydroxypyridine-5-methanol. Understanding how its molecular features influence its biological and chemical properties is crucial for tailoring its performance in specific applications. Computational studies, including density functional theory (DFT) calculations, have been employed to predict its behavior and optimize its design for targeted uses.

In summary, 3-(2,4-Dichlorophenyl)-2-hydroxypyridine-5-methanol (CAS No. 1361731-51-2) is a multifaceted compound with broad potential across multiple disciplines. Its unique chemical structure, combined with its functional versatility, positions it as a valuable asset in ongoing research and innovation. As interest in custom synthesis and molecular design continues to grow, this compound is likely to remain a focal point in scientific exploration.